4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide
Overview
Description
4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide, also known as MPB, is a chemical compound that has been studied for its potential use in scientific research. It is a sulfonamide derivative that has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide is not fully understood. However, it is believed to work by inhibiting the uptake of dopamine and modulating serotonin receptors. These effects result in changes in neurotransmitter levels, which can have various effects on the central nervous system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in the brain, which can have various effects on behavior and mood. This compound has also been shown to have antioxidant properties, which may be beneficial in treating various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide in lab experiments is that it has been shown to have various effects on the central nervous system, which can be useful in studying behavior and mood. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on 4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide. One area of research could be to further investigate its mechanism of action and how it affects neurotransmitter levels in the brain. Another area of research could be to investigate its potential use in treating various diseases, including Parkinson's disease and schizophrenia. Additionally, research could be conducted to investigate the potential side effects of this compound and how to mitigate them.
Scientific Research Applications
4-methoxy-N-[4-(1-piperidinyl)benzyl]benzenesulfonamide has been studied for its potential use in scientific research. It has been shown to have various effects on the central nervous system, including the inhibition of dopamine uptake and the modulation of serotonin receptors. This compound has also been studied for its potential use in treating various diseases, including Parkinson's disease and schizophrenia.
properties
IUPAC Name |
4-methoxy-N-[(4-piperidin-1-ylphenyl)methyl]benzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3S/c1-24-18-9-11-19(12-10-18)25(22,23)20-15-16-5-7-17(8-6-16)21-13-3-2-4-14-21/h5-12,20H,2-4,13-15H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCBGFNOEQSTXKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)NCC2=CC=C(C=C2)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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